Cas no 1629681-42-0 ((2S)-2-(tert-butoxycarbonylamino)-3-(3,3-difluorocyclobutyl)propanoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-3-(3,3-difluorocyclobutyl)propanoic acid
• CAS No: 1629681-42-0
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.28
• CID: 5095978
• PubChem ID: 69906344
• Update Time: 2026-03-02

(2S)-2-(tert-butoxycarbonylamino)-3-(3,3-difluorocyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-3,3-difluoro-, (αS)-
• (2S)-2-(tert-butoxycarbonylamino)-3-(3,3-difluorocyclobutyl)propanoic acid
• MFCD31805565
• cyclobutanepropanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-3,3-difluoro-
• 1629681-42-0
• E88235
• PS-16066
• FZKXCGBTNRNDOX-QMMMGPOBSA-N
• (2S)-2-(Boc-amino)-3-(3,3-difluorocyclobutyl)propanoic acid
• SCHEMBL6819158

• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-8(9(16)17)4-7-5-12(13,14)6-7/h7-8H,4-6H2,1-3H3,(H,15,18)(H,16,17)/t8-/m0/s1
• InChI Key： FZKXCGBTNRNDOX-QMMMGPOBSA-N
• SMILES： C(C1CC(F)(F)C1)[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų